Cas no 68521-88-0 (Angiotensin II human acetate)

Angiotensin II human acetate is a synthetic peptide analog of the endogenous vasoconstrictor Angiotensin II, featuring an acetate salt form for enhanced stability and solubility. This product is widely utilized in cardiovascular research, particularly in studies investigating blood pressure regulation, vascular tone, and receptor mechanisms. Its high purity (>95%) and precise molecular structure ensure reliable reproducibility in experimental applications. The acetate formulation improves handling and storage conditions, making it suitable for in vitro and in vivo studies. As a biologically active peptide, it binds selectively to AT1 and AT2 receptors, facilitating research on hypertension, renal function, and related pathways.
Angiotensin II human acetate structure
Angiotensin II human acetate structure
Product Name:Angiotensin II human acetate
CAS No:68521-88-0
MF:C52H75N13O14
MW:1106.23061203957
CID:510553
PubChem ID:172197
Update Time:2025-08-05

Angiotensin II human acetate Chemical and Physical Properties

Names and Identifiers

    • acetic acid
    • Angiotensin II
    • ANGIOTENSIN II ACETATE
    • AngiotensinIIhuman
    • (3S)-3-amino-3-[[(1S)-1-[[(1S)-1-[[(1S)-1-[[(1S,2S)-1-[[(2S)-1-[(2S)-2-[[(1S)-1-carboxy-2-phenyl-ethyl]carbamoyl
    • (3S)-3-amino-3-[[(1S)-1-[[(1S)-1-[[(1S)-1-[[(1S,2S)-1-[[(2S)-1-[(2S)-2-[[(1S)-1-carboxy-2-phenyl-ethyl]carbamoyl]pyrrolidin-1-yl]-3-(3H-imidazol-4-yl)-1-oxo-propan-2-yl]carbamoyl]-2-methyl-butyl]carbamoyl]-2-(4-hydroxyphenyl)ethyl]carbamoyl]-2-methyl-propyl]carbamoyl]-4-(diaminomethylideneamino)butyl]carbamoyl]propanoic acid
    • ANGIOTENSIN II ACETATE HUMAN
    • ANGIOTENSIN II ACETATE SALT
    • angiotensin ii human acetate
    • ANGIOTENSIN II HUMAN ACETATE SALT
    • ANGIOTENSIN II,HUMAN,SYNTHETIC
    • ANGIOTENSIN II,MASS SPEC STANDARD
    • ANGIOTENSIN,HUMAN
    • ASP-ARG-VAL-TYR-ILE-HIS-PRO-PHE ACETATE SALT
    • Human angiotensin II acetate salt
    • HYPERTENSIN II
    • Angiotensin II [USAN]
    • Angiotensin II acetate (USAN)
    • Angiotensin II acetate [USAN]
    • Angiotensin II human (acetate)
    • (Ile5)-Angiotensin II acetate
    • Ang II acetate
    • DRVYIHPF acetate
    • Giapreza (TN)
    • Angiotensin II, 5-L-isoleucine-, acetate (salt)
    • 31L3HS630A
    • Angiotensin II, human acetate salt
    • SCHEMBL1585377
    • Q27256060
    • Angiotensin II monoacetate
    • UNII-31L3HS630A
    • Angiotensin ii triacetate
    • CCG-270639
    • AKOS040759453
    • D11142
    • CS-0102935
    • DTXSID501027705
    • HY-13948A
    • Angiotensin II, 5-L-isoleucine-, monoacetate (salt)
    • Angiotensin II (human) (acetate)
    • MFCD00133092
    • 32044-01-2
    • CHEMBL3989932
    • 68521-88-0
    • Angiotensin II acetate;Ang II acetate;DRVYIHPF acetate
    • MS-31969
    • (3S)-3-amino-3-{[(1S)-4-carbamimidamido-1-{[(1S)-1-{[(1S)-1-{[(1S,2S)-1-{[(2S)-1-[(2S)-2-{[(1S)-1-carboxy-2-phenylethyl]carbamoyl}pyrrolidin-1-yl]-3-(1H-imidazol-4-yl)-1-oxopropan-2-yl]carbamoyl}-2-methylbutyl]carbamoyl}-2-(4-hydroxyphenyl)ethyl]carbamoyl}-2-methylpropyl]carbamoyl}butyl]carbamoyl}propanoic acid; acetic acid
    • G12348
    • DA-70863
    • Angiotensin II human acetate
    • Inchi: 1S/C50H71N13O12.C2H4O2/c1-5-28(4)41(47(72)59-36(23-31-25-54-26-56-31)48(73)63-20-10-14-38(63)45(70)60-37(49(74)75)22-29-11-7-6-8-12-29)62-44(69)35(21-30-15-17-32(64)18-16-30)58-46(71)40(27(2)3)61-43(68)34(13-9-19-55-50(52)53)57-42(67)33(51)24-39(65)66;1-2(3)4/h6-8,11-12,15-18,25-28,33-38,40-41,64H,5,9-10,13-14,19-24,51H2,1-4H3,(H,54,56)(H,57,67)(H,58,71)(H,59,72)(H,60,70)(H,61,68)(H,62,69)(H,65,66)(H,74,75)(H4,52,53,55);1H3,(H,3,4)/t28-,33-,34-,35-,36-,37-,38-,40-,41-;/m0./s1
    • InChI Key: VBTZKFAHKJXHBA-PIONDTTLSA-N
    • SMILES: O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O.OC(C)=O

Computed Properties

  • Exact Mass: 1105.56000
  • Monoisotopic Mass: 1105.55564412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 79
  • Rotatable Bond Count: 29
  • Complexity: 2010
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 446

Experimental Properties

  • Color/Form: White freeze-dried powder
  • Solubility: H2O: 25 mg/mL, clear, colorless
  • PSA: 443.64000
  • LogP: 3.16040
  • Solubility: It is easily soluble in water and ethanol. In aqueous solution, pH5 ~ 8. Neutral solution is stable, and hydrolyzes when it meets strong acid \ base and ph9.5 or above

Angiotensin II human acetate Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:3-10

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Angiotensin II human acetate Related Literature

Additional information on Angiotensin II human acetate

Angiotensin II human acetate (CAS No. 68521-88-0): A Comprehensive Overview

Angiotensin II human acetate (CAS No. 68521-88-0) is a synthetic peptide that plays a crucial role in the renin-angiotensin system (RAS), a key physiological pathway involved in blood pressure regulation and fluid homeostasis. This compound, also known as Ang II acetate, is widely used in both academic research and clinical settings to study the mechanisms of hypertension, cardiovascular diseases, and renal function.

The chemical structure of Angiotensin II human acetate consists of an octapeptide sequence: Asp-Arg-Val-Tyr-Ile-His-Pro-Phe. The acetate salt form enhances its solubility and stability, making it suitable for various experimental applications. The peptide is synthesized through solid-phase peptide synthesis (SPPS) techniques, ensuring high purity and consistency.

In recent years, extensive research has been conducted to understand the multifaceted roles of Angiotensin II in the human body. One of the most significant findings is its involvement in the pathogenesis of hypertension. Angiotensin II acts on angiotensin receptors (AT1 and AT2) to induce vasoconstriction, sodium retention, and aldosterone secretion, all of which contribute to elevated blood pressure. This has led to the development of angiotensin-converting enzyme (ACE) inhibitors and angiotensin receptor blockers (ARBs) as effective treatments for hypertension.

Beyond its role in blood pressure regulation, Angiotensin II has been implicated in various other physiological and pathological processes. For instance, it plays a critical role in the progression of cardiovascular diseases such as atherosclerosis and heart failure. Studies have shown that Ang II promotes oxidative stress, inflammation, and fibrosis in cardiac tissues, contributing to the structural and functional changes observed in these conditions.

In the context of renal function, Ang II is a key mediator of glomerular filtration and tubular reabsorption. It regulates renal blood flow and glomerular filtration rate (GFR), making it essential for maintaining fluid balance and electrolyte homeostasis. However, excessive Ang II activity can lead to renal damage, particularly in conditions such as diabetic nephropathy. Research has demonstrated that blocking Ang II signaling can slow the progression of kidney disease and improve renal outcomes.

The therapeutic potential of targeting the RAS has been further expanded by recent advancements in drug delivery systems. Nanoparticle-based delivery methods have shown promise in enhancing the efficacy and reducing the side effects of Ang II antagonists. These approaches aim to achieve targeted delivery to specific tissues or cells, thereby optimizing therapeutic outcomes while minimizing systemic exposure.

In addition to its clinical applications, Angiotensin II human acetate is a valuable tool for basic research. It is commonly used in cell culture experiments to study receptor signaling pathways and downstream cellular responses. For example, researchers use Ang II to investigate the activation of mitogen-activated protein kinases (MAPKs) and nuclear factor-kappa B (NF-κB), which are involved in cell proliferation, survival, and inflammatory responses.

The use of Angiotensin II human acetate in animal models has also provided valuable insights into its biological effects. Studies using hypertensive rat models have demonstrated that chronic administration of Ang II leads to sustained increases in blood pressure and vascular remodeling. These findings have helped elucidate the mechanisms underlying hypertension and have guided the development of novel therapeutic strategies.

In conclusion, Angiotensin II human acetate (CAS No. 68521-88-0) is a versatile compound with significant implications for both research and clinical practice. Its role in blood pressure regulation, cardiovascular diseases, and renal function makes it an essential tool for advancing our understanding of these complex physiological processes. As research continues to uncover new aspects of Ang II signaling, it is likely that this compound will remain at the forefront of scientific inquiry and therapeutic innovation.

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